![molecular formula C21H27N5O3 B5538118 4-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine](/img/structure/B5538118.png)
4-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine
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Description
4-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine, also known as DPPE, is a synthetic compound that has gained significant attention in the field of scientific research. DPPE is a pyrimidine derivative that has been found to have potential therapeutic applications due to its unique chemical structure and mechanism of action. In
Scientific Research Applications
Synthesis and Medicinal Applications
- Anti-inflammatory and Analgesic Agents : A study synthesized novel heterocyclic compounds, including derivatives related to the pyrimidine structure, which demonstrated significant anti-inflammatory and analgesic activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
- Antiviral and Cytotoxic Agents : A research synthesized 3,5-bis(arylidene)-4-piperidones and related pyrimidines, which showed promising antiviral and antitumor activities (El-Subbagh, Abu-Zaid, Mahran, Badria, & Al-Obaid, 2000).
- Antiproliferative Effect Against Cancer Cell Lines : New derivatives of pyrimidines were synthesized and found to have notable antiproliferative effects against various human cancer cell lines (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).
Biological Research
- Plant Growth Research : Pyrimidine derivatives are used in physiological research to understand the regulation of terpenoid metabolism in plants, which is related to cell division, elongation, and senescence (Grossmann, 1990).
- DNA and Molecular Research : Certain derivatives play a role in DNA detection and fluorescent probing due to their unique spectroscopic characteristics (Perin, Hranjec, Pavlović, & Karminski-Zamola, 2011).
Material Science and Chemistry
- Corrosion Inhibition : Piperidine derivatives have been studied for their efficiency in inhibiting iron corrosion, with applications in material protection (Kaya, Guo, Kaya, Tüzün, Obot, Touir, & Islam, 2016).
- Crystallography and Structural Analysis : Research on pyrimidine and its derivatives contributes to crystallographic studies and helps in understanding molecular structures (Rajam, Muthiah, Butcher, Jasinski, & Glidewell, 2017).
properties
IUPAC Name |
(3,4-dimethoxyphenyl)-[4-(2-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N5O3/c1-28-17-6-5-16(15-18(17)29-2)20(27)25-13-11-24(12-14-25)19-7-8-22-21(23-19)26-9-3-4-10-26/h5-8,15H,3-4,9-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNNSDGVQOQVUMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=NC(=NC=C3)N4CCCC4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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